N-(2,5-difluorophenyl)-5-methyl-1-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

• Molecular Formula: C21H17F2N5O2
• Molecular Weight: 409.4 g/mol
• IUPAC Name: N-(2,5-difluorophenyl)-5-methyl-1-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]triazole-4-carboxamide
• InChI: InChI=1S/C21H17F2N5O2/c1-12-19(20(29)24-17-10-15(22)8-9-16(17)23)26-27-28(12)11-18-13(2)30-21(25-18)14-6-4-3-5-7-14/h3-10H,11H2,1-2H3,(H,24,29)
• InChI Key: HSPLSBDKABCGLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1CC2=C(OC(=N2)C3=CC=CC=C3)C)C(=O)NC4=C(C=CC(=C4)F)F

Description

It consists of a 1,2,4-triazole ring substituted by a phenyl group . The structure is complex, containing both triazole and oxazole moieties. Let’s break it down:

• The 1,2,4-triazole ring is a five-membered heterocyclic ring composed of three carbon atoms and two nitrogen atoms. It exhibits aromaticity and is characterized by its planarity.
• The phenyl group is a six-membered aromatic ring containing six carbon atoms.

Chemical Reactions Analysis

The compound may undergo various reactions, including oxidation, reduction, and substitution. Common reagents and conditions depend on the specific functional groups present. For instance:

Oxidation: Oxidizing agents like potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂) can convert certain functional groups.

Reduction: Reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) can reduce carbonyl groups.

Substitution: Nucleophilic substitution reactions can occur at the triazole and oxazole rings.

Major products formed from these reactions would involve modifications of the phenyl, triazole, and oxazole moieties.

Scientific Research Applications

This compound’s applications span various fields:

Medicine: It may exhibit antitumor and cytotoxic activity. Further research could explore its potential as an anticancer drug.

Chemistry: Its unique structure makes it an interesting target for synthetic chemists.

Biology: Investigating its interactions with biological targets could reveal its biological effects.

Industry: Depending on its properties, it might find applications in materials science or catalysis.

Mechanism of Action

The exact mechanism by which this compound exerts its effects remains to be elucidated. Researchers would need to study its interactions with cellular components, receptors, and signaling pathways.

Comparison with Similar Compounds

While I don’t have a direct list of similar compounds, it’s worth exploring related phenyltriazoles and oxazoles. These compounds may share structural features but differ in substituents, which can significantly impact their properties.